2-((2-(azepan-1-yl)-2-oxoethyl)thio)-5-ethyl-6-methylpyrimidin-4(3H)-one

• IUPAC Name: 2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-5-ethyl-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H23N3O2S/c1-3-12-11(2)16-15(17-14(12)20)21-10-13(19)18-8-6-4-5-7-9-18/h3-10H2,1-2H3,(H,16,17,20)
• InChI Key: HSIJNBQRGZLZAE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)SCC(=O)N2CCCCCC2)C
• Molecular Formula: C15H23N3O2S
• Molecular Weight: 309.4 g/mol

Description

2-((2-(azepan-1-yl)-2-oxoethyl)thio)-5-ethyl-6-methylpyrimidin-4(3H)-one, also known as AMPT, is a compound that has been used in scientific research for its ability to inhibit the enzyme tryptophan hydroxylase (TPH). TPH is responsible for the conversion of tryptophan into serotonin, a neurotransmitter that plays a key role in regulating mood, appetite, and sleep. By inhibiting TPH, AMPT can be used to study the role of serotonin in various physiological and pathological processes.

Mechanism of Action

Mode of Action

Without specific information on the compound’s targets, it’s challenging to describe its mode of action. Based on its structure, it’s plausible that oprea1_503050 could interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, or how much of the administered dose is able to reach the systemic circulation intact .

Advantages and Limitations for Lab Experiments

One advantage of using 2-((2-(azepan-1-yl)-2-oxoethyl)thio)-5-ethyl-6-methylpyrimidin-4(3H)-one in lab experiments is its ability to selectively deplete serotonin without affecting other neurotransmitters. This allows researchers to study the specific effects of serotonin depletion on various physiological and pathological processes. However, one limitation of using this compound is that it can be difficult to achieve complete serotonin depletion, as other enzymes besides TPH can also synthesize serotonin. Additionally, the effects of this compound-induced serotonin depletion may vary depending on the dose and duration of treatment.

Future Directions

There are several future directions for research involving 2-((2-(azepan-1-yl)-2-oxoethyl)thio)-5-ethyl-6-methylpyrimidin-4(3H)-one. One area of interest is the role of serotonin in the regulation of social behavior, including aggression and social bonding. Another area of interest is the role of serotonin in the development and progression of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, researchers are exploring the use of this compound as a potential treatment for psychiatric disorders such as depression and anxiety.

Synthesis Methods

The synthesis of 2-((2-(azepan-1-yl)-2-oxoethyl)thio)-5-ethyl-6-methylpyrimidin-4(3H)-one involves several steps, including the reaction of 2-mercapto-5-ethyl-6-methylpyrimidin-4(3H)-one with 2-bromoethyl-1-azepane, followed by oxidation and cyclization. The final product is obtained through purification and recrystallization. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

2-((2-(azepan-1-yl)-2-oxoethyl)thio)-5-ethyl-6-methylpyrimidin-4(3H)-one has been used in various scientific studies to investigate the role of serotonin in different physiological and pathological processes. For example, this compound has been used to study the effects of serotonin depletion on mood, cognition, and behavior in both healthy individuals and patients with psychiatric disorders such as depression and anxiety. This compound has also been used to investigate the role of serotonin in the regulation of appetite and food intake.